4-O-Methylbetaclamycin T
4-O-Methylbetaclamycin T
4-O-Methylbetaclamycin T is a natural product found in Streptomyces with data available.
Brand Name:
Vulcanchem
CAS No.:
127676-54-4
VCID:
VC21199084
InChI:
InChI=1S/C29H35NO10/c1-6-29(37)11-16(40-17-10-14(30(3)4)23(31)12(2)39-17)19-22(28(29)36)27(35)20-21(26(19)34)25(33)18-13(24(20)32)8-7-9-15(18)38-5/h7-9,12,14,16-17,23,28,31,34-37H,6,10-11H2,1-5H3
SMILES:
CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)OC5CC(C(C(O5)C)O)N(C)C)O
Molecular Formula:
C29H35NO10
Molecular Weight:
557.6 g/mol
4-O-Methylbetaclamycin T
CAS No.: 127676-54-4
Cat. No.: VC21199084
Molecular Formula: C29H35NO10
Molecular Weight: 557.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-O-Methylbetaclamycin T is a natural product found in Streptomyces with data available. |
|---|---|
| CAS No. | 127676-54-4 |
| Molecular Formula | C29H35NO10 |
| Molecular Weight | 557.6 g/mol |
| IUPAC Name | 7-[4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-9-ethyl-6,9,10,11-tetrahydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C29H35NO10/c1-6-29(37)11-16(40-17-10-14(30(3)4)23(31)12(2)39-17)19-22(28(29)36)27(35)20-21(26(19)34)25(33)18-13(24(20)32)8-7-9-15(18)38-5/h7-9,12,14,16-17,23,28,31,34-37H,6,10-11H2,1-5H3 |
| Standard InChI Key | RSCLTUNMVPAIIQ-UHFFFAOYSA-N |
| SMILES | CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)OC5CC(C(C(O5)C)O)N(C)C)O |
| Canonical SMILES | CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4OC)O)OC5CC(C(C(O5)C)O)N(C)C)O |
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